4-(chloromethyl)-N-methoxy-N-methylbenzamide

• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol
• IUPAC Name: 4-(chloromethyl)-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C10H12ClNO2/c1-12(14-2)10(13)9-5-3-8(7-11)4-6-9/h3-6H,7H2,1-2H3
• InChI Key: KKIGCDAEIAQTEL-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC=C(C=C1)CCl)OC

Description

4-(chloromethyl)-N-methoxy-N-methylbenzamide is a useful research compound. Its molecular formula is C10H12ClNO2 and its molecular weight is 213.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(bromomethyl)benzoic acid (10.7 g) in chloroform (200 mL), 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (10.5 g), 1-hydroxybenzotriazole monohydrate (8.38 g), N,O-dimethylhydroxylamine hydrochloride (4.85 g), and triethylamine (6.94 mL) were added. After stirring the mixture at room temperature for 53 hours, chloroform (200 mL) was added. The mixture was washed with a saturated aqueous solution of sodium hydrogencarbonate, a saturated aqueous solution of ammonium chloride, and saturated brine successively. After passage through a phase separator, the washed mixture was concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=95:5-40:60) to give 4-(chloromethyl)-N-methoxy-N-methylbenzamide as a colorless oil (3.23 g).